N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-(triazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H19N5O3/c22-16(17-10-12-1-2-14-15(9-12)24-11-23-14)20-7-3-13(4-8-20)21-18-5-6-19-21/h1-2,5-6,9,13H,3-4,7-8,10-11H2,(H,17,22)
• InChI Key: PUVVXNWGRVUHRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2N=CC=N2)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-ylmethyl group, a 2H-1,2,3-triazol-2-yl group, and a piperidine-1-carboxamide group. These groups are common in many bioactive compounds, suggesting that this compound might have interesting biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The benzo[d][1,3]dioxol-5-ylmethyl group is a type of methylenedioxybenzene, which is a common motif in many natural products and drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, a compound with a similar benzo[d][1,3]dioxol-5-ylmethyl group has a predicted melting point of 108.23° C, a boiling point of 342.5° C at 760 mmHg, and a density of 1.5 g/cm 3.

Scientific Research Applications

Anticancer Research

The benzodioxole and triazole moieties present in this compound are known for their anticancer properties. The compound could be investigated for its potential to inhibit cancer cell growth or induce apoptosis in various cancer cell lines. .